Cas no 1804858-64-7 (6-(Difluoromethyl)-3-hydroxy-4-methoxy-2-(trifluoromethyl)pyridine)

• Product Name: 6-(Difluoromethyl)-3-hydroxy-4-methoxy-2-(trifluoromethyl)pyridine
• CAS No: 1804858-64-7
• MF: C₈H₆F₅NO₂
• MW: 243.130759716034
• CID: 4887776
• Update Time: 2025-06-08

6-(Difluoromethyl)-3-hydroxy-4-methoxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3-hydroxy-4-methoxy-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6F5NO2/c1-16-4-2-3(7(9)10)14-6(5(4)15)8(11,12)13/h2,7,15H,1H3
• InChI Key： HYLSUYPMMJISQA-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=C(C(F)F)N=1)OC)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 2
• Topological Polar Surface Area: 42.4

Additional information on 6-(Difluoromethyl)-3-hydroxy-4-methoxy-2-(trifluoromethyl)pyridine

Comprehensive Analysis of 6-(Difluoromethyl)-3-hydroxy-4-methoxy-2-(trifluoromethyl)pyridine (CAS No. 1804858-64-7)

The compound 6-(Difluoromethyl)-3-hydroxy-4-methoxy-2-(trifluoromethyl)pyridine (CAS No. 1804858-64-7) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the presence of difluoromethyl, trifluoromethyl, and methoxy groups, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in modern therapeutics.

In recent years, the search for novel pyridine derivatives has surged, driven by their role in developing kinase inhibitors and antimicrobial agents. The compound’s hydroxy and methoxy substituents enhance its solubility and binding affinity, making it a promising candidate for medicinal chemistry applications. Additionally, its trifluoromethyl group is known to improve metabolic stability, a critical factor in drug design.

The agrochemical industry also explores 6-(Difluoromethyl)-3-hydroxy-4-methoxy-2-(trifluoromethyl)pyridine for its potential as a pesticide intermediate. Fluorinated compounds are increasingly used in crop protection due to their efficacy and environmental persistence. This compound’s difluoromethyl moiety, in particular, is associated with enhanced bioactivity, aligning with the growing trend of sustainable agriculture and green chemistry.

From a synthetic perspective, the preparation of CAS No. 1804858-64-7 involves multi-step reactions, often starting from commercially available pyridine precursors. Advanced techniques such as microwave-assisted synthesis and catalyzed fluorination are employed to improve yield and purity. These methods are frequently discussed in organic chemistry forums and research publications, reflecting the compound’s relevance in modern synthetic workflows.

Environmental and safety considerations are paramount when handling fluorinated pyridines. While 6-(Difluoromethyl)-3-hydroxy-4-methoxy-2-(trifluoromethyl)pyridine is not classified as hazardous, proper laboratory practices are essential to ensure safe usage. The compound’s stability under various conditions is a topic of interest in chemical storage and handling protocols.

In conclusion, 6-(Difluoromethyl)-3-hydroxy-4-methoxy-2-(trifluoromethyl)pyridine (CAS No. 1804858-64-7) represents a valuable building block in both pharmaceutical and agrochemical research. Its structural complexity and functional diversity align with current trends in precision medicine and sustainable agrochemicals, making it a compound of enduring scientific and industrial significance.